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Compound of Interest

Compound Name: Tenoxicam

Cat. No.: B611289 Get Quote

Researchers, scientists, and drug development professionals handling tenoxicam must adhere

to stringent disposal procedures to ensure laboratory safety, environmental protection, and

regulatory compliance. Improper disposal of pharmaceutical waste can lead to environmental

contamination and pose health risks. This guide provides essential, step-by-step instructions

for the safe and legal disposal of tenoxicam waste generated in a laboratory setting.

Tenoxicam is classified for transport as a toxic solid (UN 2811, Hazard Class 6.1), indicating

that it must be managed as hazardous waste.[1][2][3] It is crucial to handle this material with

appropriate personal protective equipment (PPE) and to follow all institutional and regulatory

guidelines for hazardous waste disposal.

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Identify: All materials contaminated with tenoxicam, including pure unused or expired

tenoxicam, solutions, contaminated labware (e.g., vials, pipettes, gloves), and spill cleanup

materials, must be treated as hazardous waste.

Segregate: Do not mix tenoxicam waste with non-hazardous laboratory trash or other

incompatible chemical waste streams.[4] Keep it separate to ensure proper handling and

disposal.

2. Packaging and Labeling:
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Container Selection: Use a designated, leak-proof, and sturdy hazardous waste container for

collecting solid tenoxicam waste. The container must be compatible with the chemical.[4][5]

For chemically-contaminated sharps, a designated "chemical sharps container" should be

used.[6]

Labeling: Immediately label the waste container with a "Hazardous Waste" tag. The label

must include:

The full chemical name: "Tenoxicam".

The words "Hazardous Waste".

Accumulation start date (the date the first piece of waste is placed in the container).[5][7]

The specific hazard characteristics (e.g., "Toxic").

The responsible researcher's name and laboratory location.[6][7]

3. Accumulation and Storage:

Location: Store the sealed hazardous waste container in a designated Satellite Accumulation

Area (SAA) within the laboratory.[5][6] This area must be at or near the point of generation

and under the control of the laboratory personnel.

Container Management: Keep the waste container securely closed at all times, except when

adding waste.[4][5][6]

Secondary Containment: It is best practice to use secondary containment (e.g., a larger,

chemically resistant bin) for liquid waste containers to prevent spills.[4]

4. Arranging for Disposal:

Contact EHS: Once the container is full, or before the accumulation time limit set by your

institution is reached, contact your facility's Environmental Health and Safety (EHS)

department to schedule a waste pickup.[5]

Documentation: Ensure all necessary paperwork, such as a hazardous waste manifest, is

completed as required by your institution and the waste disposal vendor.
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Final Disposal Method: Tenoxicam waste must be disposed of through a licensed hazardous

waste disposal company.[3] The primary method of disposal is typically high-temperature

incineration in a facility equipped with afterburners and scrubbers to ensure complete

destruction of the active pharmaceutical ingredient.[3] Do not dispose of tenoxicam down

the drain or in regular solid waste.[1][8]

Hazard and Regulatory Data
The following table summarizes key quantitative and regulatory data for tenoxicam,

emphasizing the need for its management as hazardous waste.

Parameter Value / Classification Source

UN Number 2811 [1][2][3][8]

Proper Shipping Name
Toxic solid, organic, n.o.s.

(Tenoxicam)
[1][2][3][8]

Hazard Class 6.1 (Toxic Substances) [1][2][3]

Packing Group III [1][2][3]

RCRA Status

Not explicitly P- or U-listed, but

should be managed as a

characteristic hazardous waste

due to toxicity.

Disposal Method

Incineration at an approved

hazardous waste disposal

plant.

[3]

Experimental Protocols Referenced
This guidance is based on standard laboratory chemical waste management protocols and

information derived from Safety Data Sheets (SDSs) for tenoxicam. No experimental protocols

are cited.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making and operational workflow for the proper

disposal of tenoxicam waste in a laboratory setting.

Tenoxicam Waste Disposal Workflow

Waste Generation

Collection & Accumulation

Final Disposal

Tenoxicam Waste Generated
(e.g., unused product, contaminated labware)

Identify as Hazardous Waste
(Toxic, UN 2811)

Segregate from other waste streams

Place in a compatible,
leak-proof container

Label with 'Hazardous Waste',
contents, date, and PI info

Store in designated Satellite
Accumulation Area (SAA)

Container Full or
Time Limit Reached?

No

Contact Environmental Health
& Safety (EHS) for pickup

Yes

Complete required
waste manifest/paperwork

Disposal via licensed vendor
(Incineration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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